7-Methoxy-4,4-dimethylchroman
Cat. No. B8510868
M. Wt: 192.25 g/mol
InChI Key: ARCLGOHQIXNBRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[B:15]([Br:16])([Br:17])[Br:18].[CH2:19]([Cl:20])[Cl:21].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]2[c:11]([cH:12]1)[O:10][CH2:9][CH2:8][C:7]2([CH3:13])[CH3:14]>>[OH:2][c:3]1[cH:4][cH:5][c:6]2[c:11]([cH:12]1)[O:10][CH2:9][CH2:8][C:7]2([CH3:13])[CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrB(Br)Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc2c(c1)OCCC2(C)C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1(C)CCOc2cc(O)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
